Cas no 1523618-15-6 ((1-cyanocyclobutyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (1-cyanocyclobutyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 1523618-15-6
• MF: C₁₃H₁₅NO₃S
• MW: 265.328102350235
• MDL: MFCD26130531
• CID: 2094172
• PubChem ID: 86771885
• Update Time: 2025-10-19

(1-cyanocyclobutyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• (1-Cyanocyclobutyl)methyl 4-methylbenzenesulfonate
• (1-cyanocyclobutyl)methyl 4-methylbenzene-1-sulfonate
• 1523618-15-6
• MFCD26130531
• SCHEMBL21768404
• AKOS025289639
• SB11371
• DB-145644
• (1-Cyanocyclobutyl)methyl4-methylbenzenesulfonate
• YKC61815
• Toluene-4-sulfonic acid 1-cyano-cyclobutylmethyl ester
• AS-68455
• CS-0037058
• DB-189574
• EN300-7416480

• MDL： MFCD26130531
• Inchi： 1S/C13H15NO3S/c1-11-3-5-12(6-4-11)18(15,16)17-10-13(9-14)7-2-8-13/h3-6H,2,7-8,10H2,1H3
• InChI Key： LORKGTUDFYNINB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1(C#N)CCC1

Computed Properties

• Exact Mass: 265.07726451g/mol
• Monoisotopic Mass: 265.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.5Ų

Additional information on (1-cyanocyclobutyl)methyl 4-methylbenzene-1-sulfonate

Professional Introduction to (1-cyanocyclobutyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 1523618-15-6)

(1-cyanocyclobutyl)methyl 4-methylbenzene-1-sulfonate, identified by its Chemical Abstracts Service (CAS) number 1523618-15-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound, featuring a cyclobutyl moiety substituted with a nitrile group and an ester-linked 4-methylbenzene-1-sulfonate moiety, exhibits unique structural and functional properties that make it a promising candidate for various applications.

The molecular structure of this compound consists of a rigid cyclobutyl ring, which contributes to its stability and rigidity, while the presence of a nitrile group (-CN) introduces polarity and reactivity. The 4-methylbenzene-1-sulfonate part further enhances the compound's solubility in polar solvents and its ability to participate in hydrogen bonding interactions. These characteristics make it particularly useful in the design of novel pharmaceutical intermediates and functional materials.

In recent years, research has highlighted the potential of (1-cyanocyclobutyl)methyl 4-methylbenzene-1-sulfonate in the development of advanced drug delivery systems. Its ability to form stable complexes with other molecules has been explored in the context of targeted drug delivery, where it acts as a carrier or modifier to enhance the bioavailability and therapeutic efficacy of active pharmaceutical ingredients (APIs). Studies have demonstrated that this compound can improve the solubility and stability of hydrophobic drugs, making it an attractive candidate for formulations requiring controlled release mechanisms.

Additionally, the (1-cyanocyclobutyl)methyl 4-methylbenzene-1-sulfonate scaffold has been investigated for its role in material science applications. Its unique structural features allow it to serve as a building block for polymers and coatings that exhibit enhanced mechanical strength, thermal stability, and chemical resistance. Researchers have reported the synthesis of novel polymers incorporating this moiety, which show promise in applications such as high-performance films, adhesives, and specialty coatings.

The sulfonate group in (1-cyanocyclobutyl)methyl 4-methylbenzene-1-sulfonate also makes it a valuable intermediate in organic synthesis. Its reactivity allows for further functionalization through nucleophilic substitution reactions, enabling the creation of more complex derivatives with tailored properties. This versatility has been exploited in the synthesis of bioactive molecules, where the sulfonate group can serve as a handle for further chemical modifications to optimize pharmacokinetic profiles.

Recent advancements in computational chemistry have further elucidated the potential applications of this compound. Molecular modeling studies have predicted that (1-cyanocyclobutyl)methyl 4-methylbenzene-1-sulfonate can interact with specific biological targets due to its ability to mimic certain pharmacophores found in natural products. These findings suggest its utility in designing inhibitors or modulators for therapeutic purposes, particularly in areas such as enzyme inhibition and receptor binding studies.

The synthesis of (1-cyanocyclobutyl)methyl 4-methylbenzene-1-sulfonate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the cyclobutyl ring via cyclization reactions, followed by functionalization with the nitrile group and sulfonate moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

In conclusion, (1-cyanocyclobutyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 1523618-15-6) is a versatile compound with significant potential across multiple domains. Its unique structural features make it an invaluable tool in pharmaceutical research, material science, and organic synthesis. As ongoing research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.